1-(1-allyl-3-methyl-1H-pyrazol-4-yl)-N-(3-chloro-2,6-difluorobenzyl)methanamine
Overview
Description
1-(1-allyl-3-methyl-1H-pyrazol-4-yl)-N-(3-chloro-2,6-difluorobenzyl)methanamine is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 1-(1-allyl-3-methyl-1H-pyrazol-4-yl)-N-(3-chloro-2,6-difluorobenzyl)methanamine involves the inhibition of certain enzymes and receptors in the body. This inhibition leads to various biochemical and physiological effects that have been studied in detail.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the modulation of neurotransmitters, the regulation of blood pressure, and the inhibition of cancer cell growth. These effects have been studied extensively in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(1-allyl-3-methyl-1H-pyrazol-4-yl)-N-(3-chloro-2,6-difluorobenzyl)methanamine in lab experiments is its specificity for certain enzymes and receptors. This allows for targeted studies on specific pathways in the body. However, one limitation is that the compound may have off-target effects that could complicate the interpretation of results.
Future Directions
For the study of 1-(1-allyl-3-methyl-1H-pyrazol-4-yl)-N-(3-chloro-2,6-difluorobenzyl)methanamine include further investigation into its potential therapeutic uses in various diseases, such as Alzheimer's disease and cancer. Additionally, studies could be conducted to optimize the synthesis method and improve the purity and yield of the compound. Finally, further research could be done to better understand the compound's mechanism of action and its effects on various pathways in the body.
Scientific Research Applications
1-(1-allyl-3-methyl-1H-pyrazol-4-yl)-N-(3-chloro-2,6-difluorobenzyl)methanamine has been used in various scientific research applications, including studies on the nervous system, cardiovascular system, and cancer research. It has been found to have potential therapeutic uses in these areas.
properties
IUPAC Name |
N-[(3-chloro-2,6-difluorophenyl)methyl]-1-(3-methyl-1-prop-2-enylpyrazol-4-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClF2N3/c1-3-6-21-9-11(10(2)20-21)7-19-8-12-14(17)5-4-13(16)15(12)18/h3-5,9,19H,1,6-8H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROKKNCCORPWXMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1CNCC2=C(C=CC(=C2F)Cl)F)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClF2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R*,4S*)-1-[2-(2-ethoxyethoxy)benzoyl]-4-hydroxypiperidine-2-carboxylic acid](/img/structure/B3922461.png)
![3-{[1-(2,6-dimethyl-5-hepten-1-yl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide](/img/structure/B3922466.png)
![6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B3922480.png)
![N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)propanamide](/img/structure/B3922486.png)
![4-{2-[4-(1-pyrrolidinyl)phenyl]vinyl}-6-(trifluoromethyl)-2(1H)-pyrimidinone](/img/structure/B3922494.png)
![(2-bromo-4-{2-cyano-3-[(2-methylcyclohexyl)amino]-3-oxo-1-propen-1-yl}phenoxy)acetic acid](/img/structure/B3922503.png)
![4-methoxy-N-{[1-(2-pyridinylmethyl)-3-piperidinyl]methyl}benzenesulfonamide](/img/structure/B3922512.png)
![1-[3-(4-{[(2-allyl-2-hydroxy-4-penten-1-yl)amino]methyl}-2-methoxyphenoxy)-2-hydroxypropyl]-4-piperidinol](/img/structure/B3922522.png)
![1-(1-azepanyl)-3-[3-({[(2-isopropyl-1,3-thiazol-4-yl)methyl]amino}methyl)phenoxy]-2-propanol](/img/structure/B3922525.png)
![5-chloro-2-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde semicarbazone](/img/structure/B3922536.png)
